Cas no 1804446-89-6 (2-Chloro-5-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride)

2-Chloro-5-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride is a high-purity intermediate widely used in the synthesis of agrochemicals and pharmaceuticals. Its key structural features—a chloro and difluoromethyl substituent on the pyridine ring, along with a reactive sulfonyl chloride group—make it a versatile building block for constructing complex molecules. The presence of fluorine atoms enhances metabolic stability and bioavailability in derived compounds. This compound is particularly valuable in the development of herbicides and fungicides due to its ability to introduce both fluorinated and sulfonamide functionalities. Strict quality control ensures consistency in reactivity, making it a reliable choice for industrial-scale applications. Handle with appropriate safety precautions due to its sulfonyl chloride reactivity.

2-Chloro-5-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride structure

1804446-89-6 structure

Product Name:2-Chloro-5-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride

CAS No:1804446-89-6

MF:C₆H₂Cl₂F₃NO₂S

MW:280.051788806915

CID:4866499

Update Time:2025-10-28

2-Chloro-5-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-5-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride
- Inchi： 1S/C6H2Cl2F3NO2S/c7-4-3(9)1-2(5(10)11)6(12-4)15(8,13)14/h1,5H
- InChI Key： ZGRATYFYNZGWQS-UHFFFAOYSA-N
- SMILES： ClS(C1C(C(F)F)=CC(=C(N=1)Cl)F)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 321
XLogP3: 2.9
Topological Polar Surface Area: 55.4

2-Chloro-5-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029053720-1g	2-Chloro-5-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride	1804446-89-6	97%	1g	$1,519.80	2022-04-02

2-Chloro-5-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride Related Literature

1. Establishment and implications of a characterization method for magnetic nanoparticle using cell tracking velocimetry and magnetic susceptibility modified solutions

Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
2. Fast synthesis of red Li3BaSrLn3(WO4)8:Eu3+ phosphors for white LEDs under near-UV excitation by a microwave-assisted solid state reaction method and photoluminescence studies

Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
3. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
4. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
5. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548

Additional information on 2-Chloro-5-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride

Comprehensive Overview of 2-Chloro-5-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride (CAS No. 1804446-89-6)

The compound 2-Chloro-5-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride (CAS No. 1804446-89-6) is a highly specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group and halogenated pyridine ring, makes it a valuable intermediate for synthesizing advanced active pharmaceutical ingredients (APIs) and crop protection agents. This article delves into its properties, synthesis, and relevance in modern chemical innovation, addressing trending topics like sustainable synthesis and green chemistry.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability in drug design. The presence of both chloro and fluoro substituents in CAS 1804446-89-6 contributes to its reactivity, enabling selective modifications for cross-coupling reactions or nucleophilic substitutions. Researchers frequently explore its utility in Suzuki-Miyaura couplings or as a precursor for sulfonamide-based therapeutics, aligning with the industry's focus on precision medicine and targeted drug delivery.

From an environmental perspective, the synthesis of 2-Chloro-5-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride has evolved to incorporate catalytic methods and solvent-free conditions, addressing concerns about chemical waste reduction. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with stringent regulatory standards such as REACH and ICH guidelines. These advancements resonate with the growing emphasis on ESG (Environmental, Social, and Governance) metrics in chemical manufacturing.

The agrochemical sector also leverages this compound for developing next-generation pesticides and herbicides, particularly those targeting resistant weed strains. Its sulfonyl chloride moiety facilitates the creation of sulfonamide fungicides, a class gaining traction due to their efficacy and lower environmental persistence. This aligns with global efforts to promote sustainable agriculture and food security, topics frequently searched in AI-driven analytics platforms.

In conclusion, CAS 1804446-89-6 exemplifies the intersection of cutting-edge chemistry and industry demands. Its versatility in organic synthesis, coupled with evolving applications in life sciences, positions it as a pivotal compound for future innovations. For researchers seeking high-purity intermediates or exploring structure-activity relationships (SAR), this molecule offers a robust platform for discovery.